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Compound of Interest

Compound Name: 2-Vinylbenzaldehyde

Cat. No.: B1595024

An In-Depth Technical Guide to the Physical Properties of 2-Vinylbenzaldehyde

Abstract

This technical guide provides a comprehensive overview of the key physical properties of 2-
vinylbenzaldehyde (CAS No. 28272-96-0), with a specific focus on its boiling and melting
points. As a valuable bifunctional molecule featuring both aldehyde and vinyl groups, 2-
vinylbenzaldehyde serves as a critical intermediate in the synthesis of polymers,
pharmaceuticals, and other fine chemicals. Understanding its physical characteristics is
paramount for its effective handling, purification, and application in research and development.
This document details established literature values, explains the underlying physicochemical
principles, and provides field-proven, step-by-step protocols for the experimental determination
of these properties.

Compound Profile and Core Physical Data

2-Vinylbenzaldehyde, also known as 2-ethenylbenzaldehyde, is an aromatic organic
compound. Its structure, incorporating a reactive aldehyde and a polymerizable vinyl group on
the same benzene ring, makes it a subject of significant interest in synthetic chemistry.
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Property Value Source(s)
Chemical Formula CoHsO [1112]
Molecular Weight 132.16 g/mol [1][2]
CAS Number 28272-96-0 [1][2]
IUPAC Name 2-ethenylbenzaldehyde [1]
Physical Form Liquid
Density 1.04 g/cm3 [1]
Boiling Point 232.5 °C at 760 mmHg [1]
Melting Point Not available (Liquid at room 0]
temp.)
Flash Point 111.4°C [1]

Analysis of Thermal Properties

The thermal behavior of a compound is a direct reflection of its molecular structure and the
intermolecular forces at play. For 2-vinylbenzaldehyde, these properties dictate its state under
various conditions and are crucial for process design and safety.

Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[3][4] For 2-vinylbenzaldehyde, the literature value is reported as 232.5 °C at 760
mmHg[1]. This relatively high boiling point for a molecule of its size can be attributed to:

¢ Molecular Weight: The molar mass of 132.16 g/mol contributes to significant van der Waals
forces.

o Polarity: The presence of the polar carbonyl group (C=0) in the aldehyde moiety induces
dipole-dipole interactions between molecules, which require more energy to overcome
compared to non-polar compounds of similar size.
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Accurate boiling point determination is essential for purification via distillation and for defining
reaction conditions at elevated temperatures.

Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid
state.[5][6] Commercial sources describe 2-vinylbenzaldehyde as a liquid at standard
temperature and pressure, and a specific melting point is often not reported.[1] This indicates
that its melting point is below ambient temperature (typically considered 20-25 °C).

For compounds with low melting points, determination requires a cooling bath apparatus.
However, the fundamental principles of melting point determination remain critical for assessing
purity. Pure crystalline compounds exhibit a sharp melting range (typically 0.5-1.0 °C), whereas
impurities will depress the melting point and broaden the range.[7]

Experimental Determination Protocols

The following sections detail standardized, micro-scale laboratory procedures for the accurate
determination of boiling and melting points. These methods are selected for their reliability and
efficiency with small sample quantities.

Protocol: Boiling Point Determination via the Capillary
Method

This method is ideal for determining the boiling point of small liquid volumes. The principle
relies on identifying the temperature at which the liquid's vapor pressure equals the
atmospheric pressure, observed when the liquid is drawn into an inverted capillary tube upon
cooling.[4]

Methodology:
e Apparatus Assembly:
o Secure a thermometer to a stand using a clamp.

o Attach a small fusion tube containing 0.5-1 mL of 2-vinylbenzaldehyde to the
thermometer with a rubber band or wire, ensuring the sample is level with the
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thermometer bulb. .

o Capillary Insertion:

o Take a capillary tube (sealed at one end) and place it into the fusion tube with the open
end submerged in the liquid.[8][9] .

e Heating:

o Immerse the assembly in a heating bath (e.g., a Thiele tube with mineral oil or a metal
heating block) to ensure slow, uniform heating.[8]

o Heat the apparatus gently. As the temperature rises, air trapped in the capillary will expand
and exit as a slow stream of bubbles. .

e Observation and Measurement:

o Continue to heat until the bubbling becomes a rapid, continuous stream, indicating the
liquid is at or slightly above its boiling point.

o Remove the heat source and allow the apparatus to cool slowly.

o The bubbling will cease, and the liquid will be drawn into the capillary tube once the vapor
pressure inside the capillary equals the external atmospheric pressure.[4]

o The temperature recorded at the exact moment the liquid enters the capillary is the boiling
point of the sample. .

o Validation:

o For highest accuracy, repeat the determination at a slower heating rate (approx. 2 °C/min)
near the previously observed boiling point.

Diagram: Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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